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Introduction

Diethyl methylphosphonite (DEMP), with the chemical formula C5H1302P, is a significant
organophosphorus compound. It serves as a crucial intermediate in the synthesis of various
organic molecules, most notably the broad-spectrum herbicide glufosinate-ammonium.[1][2] Its
utility also extends to the realm of organic synthesis where it can be employed as a ligand in
various cross-coupling reactions. This document provides an in-depth technical guide on
diethyl methylphosphonite, covering its synthesis, chemical and physical properties,
spectroscopic data, and safety information.

Chemical and Physical Properties

Diethyl methylphosphonite is a colorless liquid with a pungent odor at room temperature.[1] It
is a flammable liquid and should be handled with appropriate safety precautions.[1][3]

Table 1: Physical and Chemical Properties of Diethyl Methylphosphonite
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Property Value Reference
Molecular Formula C5H1302P [4]
Molecular Weight 136.13 g/mol [4]
CAS Number 15715-41-0 [4]
Appearance Colorless liquid [1][5]
Odor Pungent [1]
Density 0.907 g/mL at 25 °C

Boiling Point Not specified

Flash Point 29.4 °C (84.9 °F) [3]
Refractive Index n20/D 1.419

Solubility Not specified

Synthesis of Diethyl Methylphosphonite

Several methods for the synthesis of diethyl methylphosphonite have been reported,
primarily revolving around the use of methylphosphonous dichloride or the reduction of diethyl
methylphosphonate.

Method from Methylphosphonous Dichloride and
Ethanol

This is a common route for the synthesis of diethyl methylphosphonite. The reaction involves
the esterification of methylphosphonous dichloride with ethanol in the presence of an acid
scavenger to neutralize the HCI byproduct.

Experimental Protocol:
e Materials:

o Methylphosphonous dichloride (CH3PCI2)
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o Anhydrous Ethanol (CH3CH20H)
o Sodium Hydride (NaH) as an acid scavenger

o Pentane (solvent)

e Procedure:

o In a reaction vessel under an inert atmosphere (e.g., nitrogen), a suspension of sodium
hydride in pentane is prepared.

o Anhydrous ethanol is added dropwise to the suspension at a controlled temperature (e.qg.,
-5 °C).

o Methylphosphonous dichloride is then added slowly to the reaction mixture, maintaining
the low temperature.

o The reaction is allowed to proceed for a specified time, after which the solid byproducts
are removed by filtration.

o The filtrate, containing the crude diethyl methylphosphonite, is then purified by vacuum
distillation.

e Yield and Purity:
o A study reported a yield of 43.7% with a purity of 86.6% using this method.[6]

Table 2: Synthesis of Diethyl Methylphosphonite from Methylphosphonous Dichloride and
Ethanol

Reagents/S o ] ]
Reactants Conditions Yield Purity Reference
olvents
Methylphosp )
Sodium
honous )
_ _ Hydride, -5°C 43.7% 86.6% [6]
dichloride,
Pentane
Ethanol
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Diagram 1: Synthesis of Diethyl Methylphosphonite from Methylphosphonous Dichloride

Synthesis of Diethyl Methylphosphonite via Esterification

Methylphosphonous Dichloride (CH3PCI2) Ethanol (CH3CH20H) S°d'“m ';Zg:f:e(NaH)

-

Diethyl Methylphosphonite

Click to download full resolution via product page

Caption: Synthesis of Diethyl Methylphosphonite.

Method from a Ternary Complex

A patented method describes the synthesis of diethyl methylphosphonite from a ternary
complex formed by phosphorus trichloride, aluminum trichloride, and methyl chloride.[2] This
method avoids the isolation of the hazardous intermediate, methylphosphonous dichloride.[2]

Experimental Protocol:

e Materials:
o Phosphorus trichloride (PCI3)
o Aluminum trichloride (AICI3)
o Methyl chloride (CH3CI)

o Aluminum powder
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o Anhydrous Ethanol

e Procedure:

o Aternary complex is prepared from phosphorus trichloride, aluminum trichloride, and
methyl chloride in a suitable solvent.

o The complex is then reduced using aluminum powder.

o The reduced complex is reacted with anhydrous ethanol to yield crude diethyl
methylphosphonite.

o The final product is purified by vacuum distillation.
e Yield:
o This method is reported to have a high yield of up to 85%.[2]

Table 3: Synthesis of Diethyl Methylphosphonite from a Ternary Complex

Reactants Reagents Conditions Yield Reference
Phosphorus ) )

] ) Aluminum Reduction
trichloride,

] powder, followed by

Aluminum ] i up to 85% [2]

] ) Anhydrous reaction with
trichloride,

Ethanol ethanol

Methyl chloride

Diagram 2: Synthesis of Diethyl Methylphosphonite from a Ternary Complex
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Synthesis of Diethyl Methylphosphonite via Ternary Complex

Ternary Complex Formation
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Caption: Synthesis from a Ternary Complex.
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Spectroscopic Data

The structural characterization of diethyl methylphosphonite is confirmed by various

spectroscopic technigues.

Table 4: Spectroscopic Data for Diethyl Methylphosphonite
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Technique Data Reference

13C NMR Spectra available on "
PubChem.

P NMR Spectra available on )
PubChem.

Mass spectra available on
GC-MS [4]
PubChem and NIST WebBook.

IR spectra available on NIST
IR Spectroscopy WebBook (3]
ebBook.

Note: Detailed peak assignments and interpretations are not readily available in the searched
literature. Researchers are advised to consult the provided database links for the raw spectral
data.

Applications in Synthesis
Diethyl methylphosphonite is a versatile reagent in organic synthesis.

o Herbicide Synthesis: Its primary industrial application is as a key intermediate in the
production of the herbicide glufosinate-ammonium.[1][2]

e Cross-Coupling Reactions: It can be used as a ligand in various palladium-catalyzed cross-
coupling reactions, including Buchwald-Hartwig, Suzuki-Miyaura, Stille, Sonogashira,
Negishi, Heck, and Hiyama couplings.

Diagram 3: Applications of Diethyl Methylphosphonite
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Key Applications of Diethyl Methylphosphonite

Diethyl Methylphosphonite
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Caption: Applications of Diethyl Methylphosphonite.

Safety and Handling

Diethyl methylphosphonite is classified as a hazardous substance. It is a flammable liquid
and is harmful if swallowed.[3] It can cause skin and eye irritation.[1]

e Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including gloves, safety glasses, and protective clothing. Avoid inhalation of vapors.

o Storage: Store in a cool, dry, well-ventilated area away from sources of ignition and
incompatible materials such as oxidizing agents.[4] Keep containers tightly closed.

o Spills: In case of a spill, remove all ignition sources and absorb the spill with an inert
material.

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive safety data sheet (SDS) or professional safety guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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